Cas no 36321-62-7 (2-chloro-1,3-dinitro-5-phenylbenzene)

2-chloro-1,3-dinitro-5-phenylbenzene structure
36321-62-7 structure
Product Name:2-chloro-1,3-dinitro-5-phenylbenzene
CAS No:36321-62-7
MF:C12H7ClN2O4
MW:278.647981882095
CID:921236
PubChem ID:284180
Update Time:2025-04-19

2-chloro-1,3-dinitro-5-phenylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1,3-dinitro-5-phenylbenzene
    • 4-Chlor-3,5-dinitro-biphenyl
    • 4-chloro-3,5-dinitrobiphenyl
    • 4-chloro-3,5-dinitro-biphenyl
    • 4-Phenyl-2,6-dinitrochlorbenzol
    • AC1L609O
    • AC1Q5AJ1
    • AG-J-33853
    • AR-1G1622
    • CTK1C5336
    • NSC139949
    • NSC-139949
    • DTXSID10300907
    • 4-chloro-3,5-dinitro-1,1'-biphenyl
    • SCHEMBL11672825
    • 2-chloranyl-1,3-dinitro-5-phenyl-benzene
    • 36321-62-7
    • GNSRPVVOJBKRCG-UHFFFAOYSA-N
    • A823303
    • Inchi: 1S/C12H7ClN2O4/c13-12-10(14(16)17)6-9(7-11(12)15(18)19)8-4-2-1-3-5-8/h1-7H
    • InChI Key: GNSRPVVOJBKRCG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C=C1[N+](=O)[O-])C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 278.00951
  • Monoisotopic Mass: 278.0094344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
  • LogP: 4.86980
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